Cas no 54743-28-1 (5-Methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione)

• Product Name: 5-Methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione
• CAS No: 54743-28-1
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD09741362
• CID: 4654881
• PubChem ID: 16794537
• Update Time: 2025-05-20

5-Methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione
• 5-METHYL-5-PYRIDIN-3-YLIMIDAZOLIDINE-2,4-DIONE
• 5-Methyl-5-(3-pyridinyl)imidazolidine-2,4-dione
• Z1354416044
• 5-Methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione

• MDL： MFCD09741362
• Inchi： 1S/C9H9N3O2/c1-9(6-3-2-4-10-5-6)7(13)11-8(14)12-9/h2-5H,1H3,(H2,11,12,13,14)
• InChI Key： RBLJGWWUPZXZIC-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C2C=NC=CC=2)NC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 0
• Topological Polar Surface Area: 71.1

Additional information on 5-Methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione

5-Methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione: A Comprehensive Overview

5-Methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione (CAS No. 54743-28-1) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazolidine diones, which are known for their versatile applications in drug design and synthesis. The structure of 5-Methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione incorporates a pyridine ring fused with an imidazolidine dione framework, making it a unique scaffold for potential bioactive agents.

The synthesis of 5-Methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione typically involves multi-step organic reactions, often starting from pyridine derivatives and employing cyclization techniques to form the imidazolidine ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. Researchers have explored various catalysts, including transition metal catalysts and enzymes, to optimize the reaction conditions and improve yield.

One of the most promising applications of 5-Methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione lies in its potential as a pharmacophore in drug discovery. The compound's ability to act as a ligand for various biological targets has been extensively studied. For instance, recent studies have highlighted its interactions with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The pyridine moiety in the molecule contributes significantly to its pharmacokinetic properties, including solubility and permeability.

Moreover, 5-Methyl-5-(pyridin-3-yl)imidazolidine-2,4-dione has shown potential in the development of anti-inflammatory and antioxidant agents. Experimental data from in vitro assays demonstrate its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX). These findings suggest that the compound could serve as a lead molecule for developing novel therapies against chronic inflammatory diseases.

The structural versatility of 5-Methyl-5-(pyridin-3-yli)m idazolidine -2 ,4 -dione also makes it an attractive candidate for click chemistry applications. Researchers have utilized its reactivity in copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions to construct complex molecular architectures. This approach has opened new avenues for the synthesis of bioactive molecules with enhanced pharmacological profiles.

In terms of computational studies, molecular docking simulations have revealed that 5-Methyl -5 -(pyridin -3 -yli)m idazolidine -2 ,4 -dione exhibits favorable binding affinities towards several drug targets, including kinases and proteases. These insights have guided further experimental investigations into its mechanism of action and therapeutic potential.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR), have facilitated precise characterization of 5-Methyl -5 -(pyridin -3 -yli)m idazolidine -2 ,4 -dione. These methods have provided critical data on the compound's purity, stability, and structural integrity under various conditions.

In conclusion, 5-Methyl -5 -(pyridin -3 -yli)m idazolidine -2 ,4 -dione (CAS No. 54743 -28 -1 ) stands out as a valuable molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, coupled with recent research findings, positions it as a promising candidate for developing innovative therapeutic agents. Continued exploration into its properties and potential uses is expected to yield further breakthroughs in the field.